Cas no 1895514-31-4 (4-1-(aminomethyl)cyclohexylbenzonitrile)

• Product Name: 4-1-(aminomethyl)cyclohexylbenzonitrile
• CAS No: 1895514-31-4
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6286066
• PubChem ID: 117305743
• Update Time: 2025-09-23

4-1-(aminomethyl)cyclohexylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)cyclohexylbenzonitrile
• 4-[1-(aminomethyl)cyclohexyl]benzonitrile
• EN300-1818783
• 1895514-31-4

• Inchi： 1S/C14H18N2/c15-10-12-4-6-13(7-5-12)14(11-16)8-2-1-3-9-14/h4-7H,1-3,8-9,11,16H2
• InChI Key： UVAJOUIHSZKKBF-UHFFFAOYSA-N
• SMILES： NCC1(C2C=CC(C#N)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-1-(aminomethyl)cyclohexylbenzonitrile

4-1-(Aminomethyl)cyclohexylbenzonitrile: A Comprehensive Overview

The compound 4-1-(aminomethyl)cyclohexylbenzonitrile, with the CAS number 1895514-31-4, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzonitrile group with a cyclohexylamine moiety. The benzonitrile group, represented by the cyano (-CN) functional group attached to a benzene ring, imparts distinct electronic properties, while the cyclohexylamine group introduces steric and hydrogen bonding capabilities. These features make this compound versatile for various applications in drug discovery, materials science, and agrochemicals.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-1-(aminomethyl)cyclohexylbenzonitrile. Researchers have employed methodologies such as Suzuki coupling, Stille coupling, and nucleophilic aromatic substitution to construct this molecule. These methods not only enhance the yield but also ensure high purity, making it suitable for large-scale production. The synthesis of this compound often involves multi-step processes, where intermediates are carefully designed to facilitate the formation of the desired product. For instance, the introduction of the amine group can be achieved through reductive amination or Gabriel synthesis, depending on the starting materials and reaction conditions.

The applications of 4-1-(aminomethyl)cyclohexylbenzonitrile are diverse and continue to expand with ongoing research. In drug discovery, this compound has shown potential as a lead molecule for developing therapies targeting various diseases. For example, studies have demonstrated its ability to modulate G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. Additionally, its nitrile group can be converted into other functional groups, such as amides or esters, enabling further chemical diversification for drug design.

In materials science, the compound has been explored for its role in polymer synthesis and as a building block for advanced materials. The cyclohexane ring provides mechanical stability, while the amine group allows for cross-linking reactions. Recent research has focused on its use in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH. This makes it a promising candidate for applications in sensors and drug delivery systems.

The environmental impact of 4-1-(aminomethyl)cyclohexylbenzonitrile is another area of interest. Studies have shown that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to assess its long-term effects on ecosystems and biodegradation pathways. Regulatory agencies continue to monitor its use to ensure compliance with environmental safety standards.

In conclusion, 4-1-(aminomethyl)cyclohexylbenzonitrile stands out as a valuable molecule with multifaceted applications across various scientific domains. Its unique structure and versatile functional groups make it an attractive candidate for both academic research and industrial applications. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an increasingly important role in driving innovation across multiple industries.